Cas no 2703764-15-0 (2-(2,6-dioxopiperidin-3-yl)-5-2-(methoxymethyl)piperazin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-2-(methoxymethyl)piperazin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703764-15-0
• MF: C₁₉H₂₂N₄O₅
• MW: 386.401784420013
• CID: 5615335
• PubChem ID: 165943907
• Update Time: 2025-10-25

2-(2,6-dioxopiperidin-3-yl)-5-2-(methoxymethyl)piperazin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703764-15-0
• 2-(2,6-dioxopiperidin-3-yl)-5-[2-(methoxymethyl)piperazin-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33368729
• 2-(2,6-dioxopiperidin-3-yl)-5-2-(methoxymethyl)piperazin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H22N4O5/c1-28-10-12-9-20-6-7-22(12)11-2-3-13-14(8-11)19(27)23(18(13)26)15-4-5-16(24)21-17(15)25/h2-3,8,12,15,20H,4-7,9-10H2,1H3,(H,21,24,25)
• InChI Key： QWMMJJZEEJTNQZ-UHFFFAOYSA-N
• SMILES： O(C)CC1CNCCN1C1C=CC2C(N(C(C=2C=1)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 386.15901982g/mol
• Monoisotopic Mass: 386.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-2-(methoxymethyl)piperazin-1-yl-2,3-dihydro-1H-isoindole-1,3-dione

Compound CAS No. 2703764-15-0: A Comprehensive Overview

The compound with CAS No. 2703764-15-0, known as 2-(2,6-dioxopiperidin-3-yl)-5-[2-(methoxymethyl)piperazin-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a piperidine ring system, a piperazine moiety, and an isoindole core. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in drug discovery and development. Its isoindole core is known to exhibit significant pharmacological activity, particularly in the context of kinase inhibition and anti-cancer therapies. The piperidine and piperazine rings further enhance its bioavailability and stability, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics while maintaining the integrity of the molecular structure.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in cellular signaling pathways. Specifically, it has shown remarkable activity against cyclin-dependent kinases (CDKs) and protein kinase C (PKC), which are critical targets in oncology. Preclinical studies have revealed that it exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, indicating its potential as a targeted anti-cancer agent.

Moreover, this compound has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate neurotrophic factors and reduce oxidative stress suggests that it may offer neuroprotective benefits. Ongoing research is focused on understanding its mechanism of action at the molecular level and evaluating its efficacy in animal models.

The structural versatility of this compound also makes it an attractive scaffold for further drug design. By modifying specific functional groups within its structure, researchers can potentially enhance its pharmacokinetic properties or expand its therapeutic applications. For example, the introduction of additional hydrophilic groups could improve its solubility and absorption profile.

In conclusion, CAS No. 2703764-15-0 represents a cutting-edge chemical entity with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to advancing human health.